Cas no 111080-65-0 (tert-butyl N-[(pyridin-4-yl)methyl]carbamate)

tert-butyl N-[(pyridin-4-yl)methyl]carbamate structure
111080-65-0 structure
Product Name:tert-butyl N-[(pyridin-4-yl)methyl]carbamate
CAS No:111080-65-0
MF:C11H16N2O2
MW:208.256942749023
MDL:MFCD07369734
CID:129103
PubChem ID:1512532
Update Time:2025-04-18

tert-butyl N-[(pyridin-4-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (pyridin-4-ylmethyl)carbamate
    • 4-(Boc-aminomethyl)pyridine
    • 4-[(tert-Butoxycarbonylamino)methyl]pyridine
    • Carbamic acid,N-(4-pyridinylmethyl)-, 1,1-dimethylethyl ester
    • N-Boc-4-aminomethylpyridine
    • tert-butyl N-(pyridin-4-ylmethyl)carbamate
    • N-t-butyloxycarbonyl-4-pyridylmethylamine
    • pyridin-4-ylmethyl-carbamic acid tert-butyl ester
    • tert-butyl pyridin-4-ylmethylcarbamate
    • 4-(tert-Butoxycarbonylamino)methylpyridine
    • tert-Butyl (pyridin-4-ylmethyl)
    • N-(4-Pyridinylmethyl)-Carbamic Acid 1,1-Dimethylethyl Ester
    • Carbamic acid, (4-pyridinylmethyl)-, 1,1-dimethylethyl ester (9CI)
    • 4-(Boc-aminomethyl)pyridine ,97%
    • (pyridin-4-ylmethyl)carbamic acid tert-butyl ester
    • KXCFJDZVQLRYSI-UHFFFAOYSA-N
    • RP26428
    • 4-(tert
    • 4-(t-butyloxycarbonylaminomethyl)-pyridine
    • 4-(tert-butyloxycarbonylaminomethyl)pyridin
    • tert-butyl N-[(pyridin-4-yl)methyl]carbamate
    • CS-0204397
    • AS-64532
    • B2126
    • tert-Butyl(pyridin-4-ylmethyl)carbamate
    • tert-Butyl [(pyridin-4-yl)methyl]carbamate
    • Carbamic acid,N-(4-pyridinylmethyl)-,1,1-dimethylethyl ester
    • AMY25008
    • SCHEMBL481947
    • 111080-65-0
    • J-513653
    • J-002519
    • s11724
    • DTXSID00363708
    • MFCD07369734
    • N-Boc-4-aminomethylpyridine, 96%
    • 4-(tert-butyloxycarbonylaminomethyl) pyridine
    • EN300-81017
    • FT-0687916
    • AKOS009159200
    • 4-(tert-butyloxycarbonylaminomethyl)pyridine
    • 1,1-Dimethylethyl N-(4-pyridinylmethyl)carbamate (ACI); Carbamic acid, (4-pyridinylmethyl)-, 1,1-dimethylethyl ester (9CI); 4-(tert-Butoxycarbonylamino)methylpyridine; [(Pyridin-4-yl)methyl]carbamic acid tert-butyl ester
    • MDL: MFCD07369734
    • Inchi: 1S/C11H16N2O2/c1-11(2,3)15-10(14)13-8-9-4-6-12-7-5-9/h4-7H,8H2,1-3H3,(H,13,14)
    • InChI Key: KXCFJDZVQLRYSI-UHFFFAOYSA-N
    • SMILES: O(C(NCC1C=CN=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 208.12100
  • Monoisotopic Mass: 208.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.4
  • Topological Polar Surface Area: 51.2

Experimental Properties

  • Color/Form: solid
  • Density: 1.074±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 89.0 to 93.0 deg-C
  • Solubility: Slightly soluble (7.7 g/l) (25 º C),
  • PSA: 51.22000
  • LogP: 2.49720
  • Solubility: Not determined

tert-butyl N-[(pyridin-4-yl)methyl]carbamate Security Information

tert-butyl N-[(pyridin-4-yl)methyl]carbamate Customs Data

  • HS CODE:29333990

tert-butyl N-[(pyridin-4-yl)methyl]carbamate Pricemore >>

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tert-butyl N-[(pyridin-4-yl)methyl]carbamate Production Method

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